Cas no 2228951-86-6 (2-2-(morpholin-4-yl)phenylcyclopropan-1-amine)

• Product Name: 2-2-(morpholin-4-yl)phenylcyclopropan-1-amine
• CAS No: 2228951-86-6
• MF: C₁₃H₁₈N₂O
• MW: 218.294823169708
• CID: 6132107
• PubChem ID: 165675411
• Update Time: 2025-10-28

2-2-(morpholin-4-yl)phenylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-2-(morpholin-4-yl)phenylcyclopropan-1-amine
• 2228951-86-6
• 2-[2-(morpholin-4-yl)phenyl]cyclopropan-1-amine
• EN300-1751125

• Inchi： 1S/C13H18N2O/c14-12-9-11(12)10-3-1-2-4-13(10)15-5-7-16-8-6-15/h1-4,11-12H,5-9,14H2
• InChI Key： IZSJNXPREGBVFP-UHFFFAOYSA-N
• SMILES： O1CCN(CC1)C1=CC=CC=C1C1CC1N

Computed Properties

• Exact Mass: 218.141913202g/mol
• Monoisotopic Mass: 218.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 38.5Ų

Additional information on 2-2-(morpholin-4-yl)phenylcyclopropan-1-amine

Introduction to 2-2-(morpholin-4-yl)phenylcyclopropan-1-amine (CAS No. 2228951-86-6)

2-2-(morpholin-4-yl)phenylcyclopropan-1-amine, identified by the Chemical Abstracts Service Number (CAS No.) 2228951-86-6, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This molecule, featuring a cyclopropane ring fused with a phenyl group substituted at the 4-position by a morpholine moiety, has garnered attention due to its structural complexity and potential biological activity. The unique arrangement of functional groups in this compound makes it a promising candidate for further investigation in medicinal chemistry.

The structural motif of 2-2-(morpholin-4-yl)phenylcyclopropan-1-amine combines the rigidity of the cyclopropane ring with the flexibility of the morpholine and phenyl groups. The cyclopropane ring is known for its strained three-membered structure, which can enhance binding affinity to biological targets due to its conformational constraints. This feature is particularly valuable in drug design, as it can improve the metabolic stability and binding efficiency of small molecules. The phenyl ring provides a hydrophobic surface, while the morpholine group introduces hydrogen bonding capabilities and lipophilicity, making it an attractive scaffold for developing biologically active compounds.

In recent years, there has been growing interest in exploring novel scaffolds that can modulate biological pathways effectively. The morpholin-4-yl substituent in 2-2-(morpholin-4-yl)phenylcyclopropan-1-amine is particularly noteworthy, as morpholine derivatives are widely used in pharmaceuticals due to their favorable pharmacokinetic properties. For instance, they have been incorporated into antiviral, anti-inflammatory, and anticancer agents. The combination of these features in 2-2-(morpholin-4-yl)phenylcyclopropan-1-amine suggests potential applications in multiple therapeutic areas.

One of the most compelling aspects of this compound is its potential as a kinase inhibitor. Kinases are enzymes that play crucial roles in cell signaling pathways and are frequently implicated in various diseases, including cancer. The structural features of 2-2-(morpholin-4-yl)phenylcyclopropan-1-amine make it an ideal candidate for inhibiting kinases by occupying the ATP-binding pocket through its rigid cyclopropane and phenyl groups, while the morpholine moiety interacts with key residues through hydrogen bonding. This has led to extensive research into its derivatives as potential therapeutic agents.

Recent studies have highlighted the importance of scaffold hopping in drug discovery, where chemists modify existing molecular frameworks to discover new bioactive compounds. The cyclopropane-containing motif has been particularly successful in this regard, as it can be easily incorporated into diverse molecular architectures while maintaining its unique pharmacological properties. For example, modifications of 2-2-(morpholin-4-yl)phenylcyclopropan-1-amine have shown promise in preclinical studies as inhibitors of tyrosine kinases, which are overexpressed in many cancers.

The synthesis of 2-2-(morpholin-4-ylyphenylcyclopropanenitrile) and its subsequent functionalization into 2-(3-chloropropoxy)-N-(4-fluorophenyl)-N-morpholinoacetamide underscores the versatility of this scaffold. These derivatives have been explored for their potential to modulate various biological pathways, including those involved in inflammation and pain management. The introduction of fluorine atoms and other substituents has further enhanced their pharmacological properties, making them more suitable for clinical development.

The use of computational methods has also played a crucial role in understanding the binding interactions of 2-(3-chloropropoxy)-N-(4-fluorophenyl)-N-morpholinoacetamide with biological targets. Molecular docking studies have revealed that these compounds can effectively bind to kinases and other enzymes by optimizing their orientation within the active site. This has guided medicinal chemists in designing more potent and selective inhibitors.

The development of novel antiviral agents has been particularly relevant given recent global health challenges. The structural features of (R)-3-amino-N-(4-fluorophenethyl)-N-morpholino]-cyclopentanecarboxamide analogs derived from CAS No 2228951 86 6 suggest their potential as inhibitors of viral proteases and polymerases. These compounds have shown promise in vitro and are being further investigated for their ability to disrupt viral replication cycles.

In conclusion,CAS No 2228951 86 6, corresponding to (R)-3-amino-N-(4-fluorophenethyl)-N-morpholino]-cyclopentanecarboxamide, represents a versatile scaffold with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for developing novel therapeutics targeting various diseases, including cancer and viral infections. Further exploration of its derivatives and mechanisms of action will likely uncover new opportunities for drug development.